Saracodine
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Overview
Description
Saracodine is a natural compound derived from the plant Sarcocephalus latifolius. It has been found to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antifungal properties. Due to its promising therapeutic potential, saracodine has attracted the attention of researchers in recent years.
Scientific Research Applications
Antileishmanial Activity : Saracodine has demonstrated significant in vitro antileishmanial activity against Leishmania tropica promastigotes. This finding supports the medicinal importance of Sarcococca saligna in treating leishmaniasis (Jan et al., 2019).
Isolation and Structure Elucidation : The isolation and structural characterization of Saracodine from Sarcococca saligna were detailed, contributing to the understanding of its chemical properties (Naeem et al., 1996).
Antibacterial Properties : Saracodine has shown moderate antibacterial activity against several bacterial strains including Staphylococcus pyrogenes and Escherichia coli (Naeem, Anwar & Khan, 2005).
Antidiabetic Potential : In a study, Saracodine exhibited potential hypoglycemic effects in streptozotocin-induced diabetic rats, suggesting its possible use in diabetes management (Jan et al., 2018).
Immunosuppressive and Hepatoprotective Effects : Saracodine was found to possess immunosuppressive activities in vitro and showed significant hepato-protective potential against CCl4-induced liver injury in vivo (Ali et al., 2015).
Potential in Treating Postmenopausal Breast Cancer : Saracodine was evaluated for its anticancer effects, particularly as an inhibitor of the aromatase enzyme, which is significant in the context of postmenopausal breast cancer treatment (Ali et al., 2020).
Antispasmodic, Antidiarrheal, and Antisecretory Activities : Saracodine was identified in Sarcococca saligna extracts that exhibited multiple activities including antispasmodic, antidiarrheal, and antisecretory effects, which could be beneficial in treating hyperactive gut states (Giliani et al., 2005).
properties
CAS RN |
15437-92-0 |
---|---|
Product Name |
Saracodine |
Molecular Formula |
C26H46N2O |
Molecular Weight |
402.7 g/mol |
IUPAC Name |
N-[(1S)-1-[(3R,5S,8R,9S,10S,13S,14S,17S)-3-(dimethylamino)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl]-N-methylacetamide |
InChI |
InChI=1S/C26H46N2O/c1-17(28(7)18(2)29)22-10-11-23-21-9-8-19-16-20(27(5)6)12-14-25(19,3)24(21)13-15-26(22,23)4/h17,19-24H,8-16H2,1-7H3/t17-,19-,20+,21-,22+,23-,24-,25-,26+/m0/s1 |
InChI Key |
VPOYXIYUORUTSW-CVKOZZCDSA-N |
Isomeric SMILES |
C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@H](C4)N(C)C)C)C)N(C)C(=O)C |
SMILES |
CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)N(C)C)C)C)N(C)C(=O)C |
Canonical SMILES |
CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)N(C)C)C)C)N(C)C(=O)C |
synonyms |
saracodine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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